2,6-Diethoxynaphthalene
Overview
Description
Molecular Structure Analysis
The molecular structure of “2,6-Dimethoxynaphthalene” is characterized by its molecular formula C12H12O2 . The exact molecular structure of “2,6-Diethoxynaphthalene” is not available in the search results.Chemical Reactions Analysis
A water-soluble tetralactam macrocycle with this compound groups as side walls is able to strongly bind riboflavin (Ka >107 M−1) in water through hydrogen bonding and the hydrophobic effect .Scientific Research Applications
Chemical Synthesis and Catalysis
- Acylation of Methoxynaphthalene with Zeolite Catalysts: The acylation of 2-methoxynaphthalene using zeolite beta results in products like 2-acetyl-6-methoxynaphthalene, showing the potential of zeolite catalysts for specific chemical transformations (Andy et al., 2000).
- Formation of Naphthalenedicarboxylic Acid: The Co–Mn–Br-catalyzed oxidation of 2,6-diethylnaphthalene in acetic acid leads to 2,6-naphthalenedicarboxylic acid, highlighting a reaction pathway for producing specific chemical compounds (Kamiya et al., 1995).
Fluorescence and Analytical Chemistry
- Fluorescent Labeling for HPLC Analysis: 2-Bromoacetyl-6-methoxynaphthalene, a derivative, serves as a fluorescent labeling reagent in HPLC for analyzing biologically active carboxylic acids (Gatti et al., 1992).
Drug Development and Analysis
- Potential Anti-cancer Properties: A study on 2-bromo-6-methoxynaphthalene shows potential anti-cancer activities, indicating its use in pharmaceutical products (Saji et al., 2021).
- Synthesis of Anti-inflammatory Agents: Derivatives of 2-methoxynaphthalene, closely related to 2,6-diethoxynaphthalene, have been evaluated for anti-inflammatory effects, indicating a pathway for drug synthesis (Cavrini et al., 1982).
Material Science
- Crystal Structure Analysis: The crystal structure of adducts like 2,6-diethylnaphthalene thiourea adduct provides insights into molecular interactions and material properties (Shindo et al., 1993).
Environmental Chemistry
- Eco-friendly Synthesis: Research on synthesizing 2-bromo-6-methoxynaphthalene, a derivative, indicates methods for environmentally benign chemical production (Xu & He, 2010).
Future Directions
A water-soluble tetralactam macrocycle with 2,6-diethoxynaphthalene groups as side walls has shown potential in extending the shelf life of riboflavin by protecting it against photo-degradation under UV-vis irradiation . This suggests potential future directions in the field of photoprotection and molecular recognition .
Properties
IUPAC Name |
2,6-diethoxynaphthalene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O2/c1-3-15-13-7-5-12-10-14(16-4-2)8-6-11(12)9-13/h5-10H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFMWCTLRFTWBQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)C=C(C=C2)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50559639 |
Source
|
| Record name | 2,6-Diethoxynaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50559639 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
107619-48-7 |
Source
|
| Record name | 2,6-Diethoxynaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50559639 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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